N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(2-oxooxazolidin-3-yl)acetamide
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Description
N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(2-oxooxazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H17N5O5 and its molecular weight is 347.331. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has identified derivatives of 1,3,4-oxadiazole, which share a structural resemblance to the specified compound, exhibiting potent antimicrobial properties. For instance, a study on the synthesis and antimicrobial evaluation of isoxazole-substituted 1,3,4-oxadiazoles revealed that certain derivatives show significant activity against bacterial and fungal strains, highlighting the potential of these compounds in developing new antimicrobial agents (Marri et al., 2018).
Anticancer Activity
Another area of application is in anticancer research, where compounds containing the 1,3,4-oxadiazole moiety have been evaluated for their potential to inhibit tumor growth. For example, a study on the design and synthesis of new 1,3,4-oxadiazole derivatives as promising chemotherapeutic agents found that certain derivatives exhibit high inhibitory activity against human lung and breast cancer cell lines, suggesting their utility in cancer therapy (Kaya et al., 2017).
Corrosion Inhibition
The compound and its related derivatives have also been investigated for their role in corrosion inhibition. A study on the synthesis and evaluation of new long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors demonstrated that these compounds could effectively prevent steel corrosion in acidic and oil medium, indicating their application in material science and engineering (Yıldırım & Çetin, 2008).
Antioxidant Activity
Research has also explored the antioxidant properties of structurally similar compounds. A study on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives investigated their antioxidant activity, revealing significant antioxidant potential which could be leveraged in developing therapeutic agents or dietary supplements (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O5/c1-2-23-12-4-3-10(7-17-12)14-18-13(25-19-14)8-16-11(21)9-20-5-6-24-15(20)22/h3-4,7H,2,5-6,8-9H2,1H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOGVNYZMKSQHGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)CN3CCOC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.